![molecular formula C18H15ClN2O3S B4771450 N-[3-(acetylamino)phenyl]-3-chloro-6-methoxy-1-benzothiophene-2-carboxamide](/img/structure/B4771450.png)
N-[3-(acetylamino)phenyl]-3-chloro-6-methoxy-1-benzothiophene-2-carboxamide
Overview
Description
N-[3-(acetylamino)phenyl]-3-chloro-6-methoxy-1-benzothiophene-2-carboxamide, also known as ACP-105, is a synthetic nonsteroidal selective androgen receptor modulator (SARM) that has been extensively researched for its potential applications in the field of medicine. ACP-105 has been found to have a high affinity for androgen receptors, making it a promising candidate for the treatment of various medical conditions.
Mechanism of Action
N-[3-(acetylamino)phenyl]-3-chloro-6-methoxy-1-benzothiophene-2-carboxamide works by selectively binding to androgen receptors in the body. This binding activates the androgen receptor signaling pathway, leading to an increase in protein synthesis and muscle growth. This compound has also been found to have anti-inflammatory effects, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects in the body. It has been shown to increase muscle mass and bone density, improve cognitive function, and have anti-inflammatory effects. This compound has also been found to have a positive effect on lipid metabolism, reducing levels of LDL cholesterol and triglycerides.
Advantages and Limitations for Lab Experiments
N-[3-(acetylamino)phenyl]-3-chloro-6-methoxy-1-benzothiophene-2-carboxamide has a number of advantages as a research tool. It is highly selective for androgen receptors, making it a useful tool for studying the effects of androgen receptor activation. This compound is also orally bioavailable, making it easy to administer in lab experiments. However, this compound has some limitations as a research tool. It has a relatively short half-life, which may limit its usefulness in long-term studies. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well-established.
Future Directions
There are a number of future directions for research on N-[3-(acetylamino)phenyl]-3-chloro-6-methoxy-1-benzothiophene-2-carboxamide. One area of interest is its potential use in the treatment of muscle wasting and osteoporosis. Further studies are needed to determine the optimal dosing and duration of treatment for these conditions. Another area of interest is its potential use in the treatment of neurodegenerative diseases. Studies are needed to determine the safety and efficacy of this compound in humans for these conditions. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential applications in other medical conditions.
Scientific Research Applications
N-[3-(acetylamino)phenyl]-3-chloro-6-methoxy-1-benzothiophene-2-carboxamide has been extensively studied for its potential applications in the field of medicine. It has been found to be effective in increasing muscle mass and bone density, making it a promising candidate for the treatment of muscle wasting and osteoporosis. This compound has also been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
N-(3-acetamidophenyl)-3-chloro-6-methoxy-1-benzothiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O3S/c1-10(22)20-11-4-3-5-12(8-11)21-18(23)17-16(19)14-7-6-13(24-2)9-15(14)25-17/h3-9H,1-2H3,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WURYEPVJFHKYSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)OC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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